2-[4-(Allyloxy)phenyl]-9-bromo-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• Molecular Formula: C26H23BrN2O2
• Molecular Weight: 475.4 g/mol
• IUPAC Name: 9-bromo-5-(4-methylphenyl)-2-(4-prop-2-enoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C26H23BrN2O2/c1-3-14-30-21-11-8-18(9-12-21)23-16-24-22-15-20(27)10-13-25(22)31-26(29(24)28-23)19-6-4-17(2)5-7-19/h3-13,15,24,26H,1,14,16H2,2H3
• Standard InChI Key: XGNXMTGVVIRLCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=C(C=C4)OCC=C)C5=C(O2)C=CC(=C5)Br

Introduction

Overview of the Compound

• IUPAC Name: 2-[4-(Allyloxy)phenyl]-9-bromo-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazine

• Molecular Structure: The compound features a benzoxazine core fused with a pyrazole ring. It includes:

  • A bromine atom at position 9.

  • A 4-methylphenyl group at position 5.

  • A 4-(allyloxy)phenyl substituent at position 2.

This molecular arrangement combines aromaticity with functional groups like allyloxy and methyl, which can influence its physical, chemical, and biological properties.

Synthesis

The synthesis of such compounds typically involves multi-step reactions that include cyclization and functional group transformations. While specific methods for this compound were not detailed in the provided sources, benzoxazine derivatives are often synthesized using:

• Cyclization Reactions: Starting from phenolic compounds and amines with aldehydes or ketones.

• Functionalization: Introduction of allyloxy and bromine groups through electrophilic substitution or alkylation reactions.

• Catalysts and Conditions:

  • Acidic or basic catalysts depending on the step.

  • Solvents like dimethylformamide (DMF) or ethanol for recrystallization.

Medicinal Chemistry

Benzoxazine derivatives are known for their pharmacological activities:

• Antimicrobial Activity: The bromine and allyloxy substituents may enhance interactions with microbial enzymes or cell membranes.

• Anticancer Potential: Aromatic and heterocyclic systems often interact with DNA or proteins in cancer cells.

Material Science

Benzoxazines are also used in polymer science for:

• High-performance thermosetting resins.

• Applications in coatings and adhesives due to their thermal stability.

Characterization Techniques

To confirm the structure and purity of such compounds, the following analytical methods are commonly employed:

Technique	Purpose
NMR Spectroscopy	Identifies hydrogen and carbon environments (e.g., $^1H$, $^{13}C$).
Mass Spectrometry (MS)	Confirms molecular weight and fragmentation patterns.
IR Spectroscopy	Detects functional groups (e.g., allyloxy C-O stretch).
Elemental Analysis	Verifies the compound's composition (C, H, N).

Potential Research Findings

While no direct studies on this specific compound were provided, related benzoxazine derivatives have shown promising results:

• Antimicrobial Efficacy: Compounds with halogen substituents (like bromine) exhibit enhanced activity against Gram-positive and Gram-negative bacteria.

• Cytotoxicity Studies: Similar structures have demonstrated selective toxicity toward cancer cells over healthy cells.